Cas no 1637310-40-7 (6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide)

• Product Name: 6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide
• CAS No: 1637310-40-7
• MF: C₈H₈Br₂F₃N
• MW: 334.959031105042
• CID: 5171309
• Update Time: 2025-06-12

6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide

• Inchi： 1S/C8H7BrF3N.BrH/c1-5-7(8(10,11)12)3-2-6(4-9)13-5;/h2-3H,4H2,1H3;1H
• InChI Key： YYVHVAJCYFSXNI-UHFFFAOYSA-N
• SMILES： C1(C)=NC(CBr)=CC=C1C(F)(F)F.[H]Br

Additional information on 6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide

Comprehensive Analysis of 6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide (CAS No. 1637310-40-7)

6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide (CAS No. 1637310-40-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety and a trifluoromethyl group, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for high-purity pyridine derivatives and custom synthesis services, making this compound a topic of growing interest.

The molecular structure of 6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide offers versatility in cross-coupling reactions and nucleophilic substitutions. Its trifluoromethyl group is particularly valuable in drug discovery, as it improves metabolic stability and bioavailability. Recent trends in AI-driven drug design and green chemistry have amplified demand for such building blocks. Users often inquire about synthetic routes, scalability, and safety data, reflecting the need for comprehensive technical documentation.

In the context of pharmaceutical intermediates, this compound serves as a precursor for biologically active molecules. Its bromomethyl group enables facile functionalization, aligning with the industry's focus on modular synthesis. Searches for CAS No. 1637310-40-7 often correlate with queries about patented applications and supply chain reliability, highlighting its commercial relevance. Analytical methods such as HPLC and NMR are critical for quality control, another frequent search topic among buyers.

Environmental and regulatory considerations are increasingly shaping the demand for halogenated pyridines. The compound's hydrobromide salt form improves handling stability, addressing concerns about storage conditions and shelf life. Discussions on sustainable synthesis and waste reduction further underscore its alignment with modern chemical priorities. Researchers also explore its potential in catalysis and material science, broadening its appeal beyond traditional sectors.

For laboratories seeking custom fluorinated building blocks, 6-(bromomethyl)-2-methyl-3-(trifluoromethyl)pyridine hydrobromide represents a strategic choice. Its compatibility with high-throughput screening platforms meets the needs of drug discovery pipelines. Frequent searches for technical specifications and COA availability reflect the compound's role in quality-sensitive applications. As the industry shifts toward fragment-based drug design, such multifunctional intermediates gain prominence.

In summary, CAS No. 1637310-40-7 exemplifies the convergence of structural complexity and practical utility in modern chemistry. Its relevance to medicinal chemistry, process optimization, and emerging technologies ensures sustained academic and industrial interest. Proactive documentation of structure-activity relationships and scaling protocols will further enhance its accessibility to global research communities.